Cas no 808739-26-6 (5-Isoxazolecarboxaldehyde,3-(1,3-benzodioxol-5-yl)-)

5-Isoxazolecarboxaldehyde,3-(1,3-benzodioxol-5-yl)- structure

808739-26-6 structure

Product Name:5-Isoxazolecarboxaldehyde,3-(1,3-benzodioxol-5-yl)-

CAS No:808739-26-6

MF:C₁₁H₇NO₄

MW:217.177582979202

MDL:MFCD06738501

CID:715095

Update Time:2024-01-26

5-Isoxazolecarboxaldehyde,3-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazolecarboxaldehyde,3-(1,3-benzodioxol-5-yl)-
- 3-(1,3-benzodioxol-5-yl)-1,2-oxazole-5-carbaldehyde
- 3-BENZO[1,3]DIOXOL-5-YL-ISOXAZOLE-5-CARBALDEHYDE,
- 3-(BENZO[D][1,3]DIOXOL-5-YL)ISOXAZOLE-5-CARBALDEHYDE
- 5-Isoxazolecarboxaldehyde,3-(1,3-benzodioxol-5-yl)
- 3-Benzo[1,3]dioxol-5-yl-isoxazole-5-carbaldehyde
- 3-(1,3-Benzodioxol-5-yl)-5-isoxazolecarboxaldehyde (ACI)
- MDL： MFCD06738501
- Inchi： 1S/C11H7NO4/c13-5-8-4-9(12-16-8)7-1-2-10-11(3-7)15-6-14-10/h1-5H,6H2
- InChI Key： KHQNHCFTMQNZCA-UHFFFAOYSA-N
- SMILES： O=CC1=CC(C2C=C3C(OCO3)=CC=2)=NO1

Computed Properties

Exact Mass: 217.03800
Monoisotopic Mass: 217.038
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.6A^2

Experimental Properties

PSA: 61.56000
LogP: 1.88280

5-Isoxazolecarboxaldehyde,3-(1,3-benzodioxol-5-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0128-1g	3-Benzo[1,3]dioxol-5-yl-isoxazole-5-carbaldehyde	808739-26-6	97%	1g	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0128-5g	3-Benzo[1,3]dioxol-5-yl-isoxazole-5-carbaldehyde	808739-26-6	97%	5g	33904.74CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0128-500mg	3-Benzo[1,3]dioxol-5-yl-isoxazole-5-carbaldehyde	808739-26-6	97%	500mg	4655.75CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0128-250mg	3-Benzo[1,3]dioxol-5-yl-isoxazole-5-carbaldehyde	808739-26-6	97%	250mg	2756.14CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0128-100mg	3-Benzo[1,3]dioxol-5-yl-isoxazole-5-carbaldehyde	808739-26-6	97%	100mg	1797.85CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0128-50mg	3-Benzo[1,3]dioxol-5-yl-isoxazole-5-carbaldehyde	808739-26-6	97%	50mg	1322.95CNY	2021-05-07
Chemenu	CM158829-1g	3-Benzo[1,3]dioxol-5-yl-isoxazole-5-carbaldehyde	808739-26-6	95%	1g	$***	2023-05-29
eNovation Chemicals LLC	D968961-100mg	3-Benzo[1,3]dioxol-5-yl-isoxazole-5-carbaldehyde	808739-26-6	95%	100mg	$255	2024-07-28
eNovation Chemicals LLC	D968961-250mg	3-Benzo[1,3]dioxol-5-yl-isoxazole-5-carbaldehyde	808739-26-6	95%	250mg	$370	2024-07-28
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5-Isoxazolecarboxaldehyde,3-(1,3-benzodioxol-5-yl)- Production Method

Production Method 1

438565-34-5

808739-26-6

Reaction Conditions

1.1 Reagents: 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide Solvents: Dimethyl sulfoxide ; 1 h, rt

Reference

Synthesis and antimicrobial evaluation of benzothiazole linked isoxazole Schiff bases

Mallikarjun, G.; Raju, A. Krishnam; Yadav, J. S., Indian Journal of Chemistry, 2021, (11), 1463-1470

Production Method 2

438565-34-5

808739-26-6

Reaction Conditions

1.1 Reagents: 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide Solvents: Dimethyl sulfoxide ; 1 h, rt
1.2 Solvents: Water ; cooled

Reference

Design and synthesis of pyrazole/isoxazole linked arylcinnamides as tubulin polymerization inhibitors and potential antiproliferative agents

Kamal, Ahmed; Shaik, Anver Basha; Rao, Bala Bhaskara; Khan, Irfan; Bharath Kumar, G.; et al, Organic & Biomolecular Chemistry, 2015, 13(40), 10162-10178

Production Method 3

438565-34-5

808739-26-6

Reaction Conditions

1.1 Reagents: Silica , Pyridinium chlorochromate Solvents: Dichloromethane ; 6 - 7 h, rt

Reference

Synthesis and biological evaluation of focused isoxazolylpiperidinylpiperazine library for dopamine D3 and D4 receptor antagonists

Landge, Kamalkishor P.; Oh, Ji Seon; Pae, Ae Nim; Park, Woo Kyu; Gong, Jae Yang; et al, Bulletin of the Korean Chemical Society, 2011, 32(7), 2449-2452

Production Method 4

808739-26-6

Reaction Conditions

1.1 Reagents: Sodium carbonate , Hydroxyamine hydrochloride Solvents: Ethanol , Water ; 1 h, 60 °C
1.2 Reagents: Chlorosuccinimide Catalysts: Pyridine Solvents: Tetrahydrofuran ; 0.5 h, 60 °C
1.3 Reagents: Triethylamine ; 50 °C; 2 h, rt
1.4 Reagents: Silica , Pyridinium chlorochromate Solvents: Dichloromethane ; 5 h

Reference

Synthesis and biological evaluation of novel T-type Ca2+ channel blockers

Jung, Hee Kyung; Doddareddy, Munikumar Reddy; Cha, Joo Hwan; Rhim, Hyewhon; Cho, Yong Seo; et al, Bioorganic & Medicinal Chemistry, 2004, 12(15), 3965-3970